5-Iodopent-4-enyl(triphenyl)phosphanium

• Molecular Formula: C23H23IP+
• Molecular Weight: 457.3 g/mol
• IUPAC Name: 5-iodopent-4-enyl(triphenyl)phosphanium
• InChI: InChI=1S/C23H23IP/c24-19-11-4-12-20-25(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23/h1-3,5-11,13-19H,4,12,20H2/q+1
• InChI Key: XVHAPCWCRSZEGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[P+](CCCC=CI)(C2=CC=CC=C2)C3=CC=CC=C3
• Synonyms: (1-iodo-1-penten-5-yl)triphenylphosphonium; (1-iodo-1-penten-5-yl)triphenylphosphonium iodide, 1-(123)I-labeled cpd, (E)-isomer; E-(1-(123I)-iodo-1-penten-5-yl)triphenylphosphonium iodide; IPYTPP

Description

5-Iodopent-4-enyl(triphenyl)phosphanium is a quaternary phosphonium salt characterized by a triphenylphosphine core substituted with a 5-iodopent-4-enyl chain. This compound belongs to the broader class of phosphonium salts, which are widely utilized in organic synthesis, catalysis, and materials science due to their stability, tunable electronic properties, and reactivity in alkylation or cross-coupling reactions.

Comparison with Similar Compounds

Comparative Analysis with Similar Phosphonium Salts

To contextualize 5-Iodopent-4-enyl(triphenyl)phosphanium, we compare it with two structurally related phosphonium salts: 18F-Fluorobenzyl Triphenyl Phosphonium (FBnTP) and (2-Styryl-5-azepan-1-yl-1,3-oxazol-4-yl)(triphenyl)phosphonium iodide . Key differences lie in their functional groups, applications, and reactivity profiles.

Table 1: Structural and Functional Comparison

Compound Name	Key Functional Groups	Primary Applications	Notable Properties
5-Iodopent-4-enyl(triphenyl)phosphanium	Iodinated alkenyl chain, triphenylphosphine	Organic synthesis, alkylation	High reactivity in SN2 substitutions
18F-Fluorobenzyl Triphenyl Phosphonium (FBnTP)	Fluorobenzyl group, triphenylphosphine	PET imaging of mitochondrial activity	Mitochondrial membrane potential sensor
(2-Styryl-5-azepan-1-yl-1,3-oxazol-4-yl)(triphenyl)phosphonium iodide	Styryl-oxazole-azepane heterocycle, iodide	Medicinal chemistry, enzyme studies	Enhanced solubility in polar solvents

Notes

• Experimental validation is required to confirm hypothesized properties.